![molecular formula C22H22N6O3 B2587517 N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide CAS No. 941940-78-9](/img/structure/B2587517.png)
N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C22H22N6O3 and its molecular weight is 418.457. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
The synthesis of related chemical structures such as 2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile demonstrates the interest in creating molecules with specific functional groups that could be relevant for biological applications. These synthesized compounds have been explored for their potential biological activities, including antimicrobial and antifungal properties, as well as for their application in materials like polyester fibers as disperse dyes, indicating a broad range of potential applications from medicinal chemistry to materials science (Mishriky & Moustafa, 2013).
Antimicrobial and Antifungal Activities
Specific derivatives, for example, have been synthesized and evaluated for their in vitro antifungal, antimycobacterial, and photosynthesis-inhibiting activity. Notably, certain compounds have shown high potency against Mycobacterium tuberculosis and moderate activities against other pathogens, highlighting the potential for developing new antimicrobial agents based on these structures (Opletalová et al., 2006).
Anticancer Activity
The exploration of these compounds' anticancer activities, particularly against prostate cancer cells, further exemplifies the potential medical applications of these molecules. Novel Mannich bases derived from similar compounds have shown moderate cytotoxic activity against selected cancer cell lines, suggesting a promising avenue for anticancer drug development (Demirci & Demirbas, 2019).
Neurochemical Studies
Another area of research involves the neurochemical study of derivatives for their potential as central nervous system agents. These studies aim to understand the pharmacological profile of these compounds, including their affinities for various receptors, which could inform the development of new treatments for psychiatric disorders (Liégeois et al., 1994).
Antimycobacterial Activity
Furthermore, novel nitrobenzamide derivatives related to the mentioned compound have been synthesized and evaluated for their antimycobacterial activity, with several showing significant in vitro activity. This research indicates the potential of these compounds in the treatment of tuberculosis and possibly other mycobacterial infections (Wang et al., 2019).
Mechanism of Action
Target of Action
The primary target of N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-nitrobenzamide Similar compounds have been evaluated for their anti-tubercular activity against mycobacterium tuberculosis h37ra .
Mode of Action
The exact mode of action of This compound It is likely that it interacts with its target to inhibit its function, leading to its anti-tubercular activity .
Biochemical Pathways
The specific biochemical pathways affected by This compound Given its potential anti-tubercular activity, it may affect pathways related to the survival and proliferation of mycobacterium tuberculosis .
Result of Action
The molecular and cellular effects of This compound Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra , suggesting that this compound may also have a similar effect.
Properties
IUPAC Name |
N-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O3/c1-26-12-14-27(15-13-26)21-11-10-19(24-25-21)16-6-8-17(9-7-16)23-22(29)18-4-2-3-5-20(18)28(30)31/h2-11H,12-15H2,1H3,(H,23,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWUPIOBRZUJEBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.